Cas no 14936-66-4 (2-Nonyl Acetate)

• Product Name: 2-Nonyl Acetate
• CAS No: 14936-66-4
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 214487
• Update Time: 2025-05-19

2-Nonyl Acetate Chemical and Physical Properties

Names and Identifiers

• 2-Nonanol, 2-acetate
• 2-Nonyl Acetate
• 1-Methyloctyl Acetate
• Acetic Acid 1-Methyloctyl Ester
• Acetic Acid 2-Nonyl Ester
• nonan-2-yl acetate
• EINECS 239-010-7
• 2-Nonanol,acetate
• (±)-2-Nonanolacetate
• 1-Methyloctylethanoate
• Acetic Acid 1-Methyloctyl Ester 1-Methyloctyl Acetate Acetic Acid 2-Nonyl Ester
• 2-nonanol, acetate
• GSUGVJOUDSLEBL-UHFFFAOYSA-N
• Beta-nonyl acetate
• GSUGVJOUDSLEBL-UHFFFAOYSA-
• VZ21549

• Inchi： 1S/C11H22O2/c1-4-5-6-7-8-9-10(2)13-11(3)12/h10H,4-9H2,1-3H3
• InChI Key： GSUGVJOUDSLEBL-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)CCCCCCC

Computed Properties

• Exact Mass: 186.16200
• Monoisotopic Mass: 186.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.86
• Melting Point: -26°C (estimate)
• Boiling Point: 215°C(lit.)
• Flash Point: 82.9°C
• Refractive Index: 1.4180-1.4200
• PSA: 26.30000
• LogP: 3.29850
• Solubility: Not determined

2-Nonyl Acetate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Nonyl Acetate

Introduction to 2-Nonyl Acetate (CAS No. 14936-66-4)

2-Nonyl Acetate, also known by its CAS number 14936-66-4, is a chemical compound that has garnered significant attention in various industrial and scientific applications. This compound is an ester formed from the reaction of acetic acid and 2-nonyl alcohol, resulting in a molecule with unique physical and chemical properties. The nonyl group in its structure contributes to its distinctive characteristics, making it a valuable component in numerous sectors.

The structure of 2-Nonyl Acetate consists of a nine-carbon alkyl chain (nonyl group) attached to an acetate functional group. This configuration imparts the compound with a pleasant fragrance, which has made it a popular ingredient in the fragrance and flavor industries. Recent studies have explored the potential of this compound in enhancing the sensory properties of consumer products, such as perfumes, cosmetics, and food additives.

In terms of applications, 2-Nonyl Acetate is widely used as a solvent in various industrial processes due to its excellent solvating power and low toxicity. Its ability to dissolve a wide range of organic compounds makes it an ideal choice for applications in coatings, adhesives, and electronics manufacturing. Furthermore, research has shown that this compound exhibits biodegradability under specific environmental conditions, making it a more sustainable alternative to traditional solvents.

The synthesis of 2-Nonyl Acetate involves the esterification of acetic acid with 2-nonyl alcohol, typically catalyzed by acid or base catalysts. Recent advancements in catalytic techniques have enabled the production of this compound with higher efficiency and purity. For instance, researchers have explored the use of enzymatic catalysts to improve the yield and reduce byproducts during the synthesis process.

In addition to its industrial applications, 2-Nonyl Acetate has been studied for its potential in biomedical fields. Preliminary research indicates that this compound may possess antimicrobial properties, which could be harnessed for developing novel antifungal or antibacterial agents. However, further studies are required to validate these findings and explore their practical implications.

The environmental impact of 2-Nonyl Acetate has also been a topic of interest among scientists and regulatory bodies. Studies have shown that this compound can degrade under aerobic conditions, reducing its persistence in the environment. Nonetheless, its potential effects on aquatic ecosystems require careful monitoring to ensure safe usage levels.

In conclusion, 2-Nonyl Acetate (CAS No. 14936-66-4) is a versatile compound with diverse applications across multiple industries. Its unique properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable material for future innovations. As research continues to uncover new possibilities for this compound, its role in sustainable chemistry and technology is expected to grow significantly.